2-(2-Methoxy-5-nitrophenyl)-1,3-dioxolane

• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol
• IUPAC Name: 2-(2-methoxy-5-nitrophenyl)-1,3-dioxolane
• InChI: InChI=1S/C10H11NO5/c1-14-9-3-2-7(11(12)13)6-8(9)10-15-4-5-16-10/h2-3,6,10H,4-5H2,1H3
• InChI Key: RSMFKLWHDQJKBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])C2OCCO2

Description

2-(2-Methoxy-5-nitrophenyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-methoxy-5-nitrobenzaldehyde (100 g, 550 mmol), ethylene glycol (36.9 ml, 660 mmol) and CSA (5.00 g) was heated at reflux under dehydrating condition for 5 hr. After removal of the solvent, triethylamine (6 ml) was added to the residue and the mixture was recrystallized from first ethyl acetate and from next isopropanol to give 2-(2-methoxy-5-nitrophenyl)-1,3-dioxolane (99.7 g, 80.5%) as a yellow solid.